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Cat. No.: B1220874 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the health and safety

considerations for N,N-Dimethylaminopropylamine (DMAPA), a versatile diamine intermediate

used in the synthesis of a wide range of compounds, including surfactants, corrosion inhibitors,

and pharmaceuticals.[1][2][3] Aimed at researchers, scientists, and drug development

professionals, this document consolidates critical safety data, outlines detailed handling

protocols, and offers visual aids to ensure safe laboratory practices.

Section 1: Chemical and Physical Properties
DMAPA is a colorless to yellow liquid with a characteristic amine-like odor.[4] It is completely

miscible with water and many organic solvents.[1][2][5][6] Understanding its physical and

chemical properties is the first step in safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1220874?utm_src=pdf-interest
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C5H14N2

Molecular Weight 102.18 g/mol [5]

Boiling Point 133-135 °C[5][7]

Melting/Freezing Point < -50 °C[5]

Flash Point 32-35 °C (closed cup)[5][7][8]

Vapor Pressure 5-7 hPa at 20 °C[5][7]

Density 0.812-0.82 g/cm³ at 20-25 °C[5][7]

Water Solubility Completely soluble/miscible[1][2][4][5][6]

log Pow (n-octanol/water) -0.4[7]

Auto-ignition Temperature 215-220 °C[9][10]

Explosive Limits 2.3% - 12.4% (V)[7][9]

pH 12.7 (100 g/L solution at 20 °C)[7]

Section 2: Toxicological Profile
DMAPA is classified as corrosive, a skin sensitizer, and harmful if swallowed or in contact with

skin.[5] Acute exposure can cause severe skin burns, eye damage, and respiratory irritation.[5]

[9][11]
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Toxicity
Endpoint

Species Route Value Classification

LD50 Rat Oral
400-410

mg/kg[5][7][12]

Harmful if

swallowed[5][9]

LD50 Rat Dermal

> 1000 mg/kg

(low to moderate

toxicity)[5]

Harmful in

contact with

skin[5][9]

LC50 Rat Inhalation > 4 ppm (4 h)[7]

May cause

respiratory

irritation[5]

Skin

Corrosion/Irritatio

n

Rabbit Dermal Corrosive[7]

Causes severe

skin burns[5][9]

[11]

Eye

Damage/Irritation
Rabbit Ocular Corrosive[7]

Causes serious

eye damage[5][9]

[11]

Skin

Sensitization
Guinea Pig Dermal Sensitizer[5][13]

May cause an

allergic skin

reaction[5][11]

Section 3: Experimental Protocols for Key
Toxicological Studies
The toxicological data for DMAPA are primarily derived from standardized OECD (Organisation

for Economic Co-operation and Development) test guidelines. Understanding the methodology

of these tests is crucial for interpreting the data.

OECD Test Guideline 401: Acute Oral Toxicity
This test is designed to determine the median lethal dose (LD50) of a substance when

administered orally.[6] Although this specific guideline has been largely replaced by alternative

methods that use fewer animals, the foundational methodology is as follows:
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Animal Selection: Typically, young adult rats of a single sex (females are often preferred) are

used.[12]

Fasting: Animals are fasted overnight prior to administration of the test substance.[5]

Dose Administration: The substance is administered in graduated doses to several groups of

animals, with one dose per group, via gavage.[5]

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes

over a period of at least 14 days.[11] Body weight is recorded weekly.[11]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[5][11]

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline assesses the potential for a substance to cause toxicity through skin exposure.

[1][11]

Animal Preparation: The fur is removed from the dorsal area of the test animals (typically

rats) approximately 24 hours before the test.[12]

Application: The test substance is applied uniformly over a shaved area of at least 10% of

the body surface.[11][12] The area is then covered with a porous gauze dressing.

Exposure: The substance is held in contact with the skin for a 24-hour period.[11]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[11]

Necropsy: A gross necropsy is performed on all animals at the conclusion of the observation

period.[11]

OECD Test Guideline 406: Skin Sensitization
This test is used to determine the potential of a substance to cause skin sensitization, or

allergic contact dermatitis.[7] The Guinea Pig Maximisation Test (GPMT) is a common method.

[7][9]

Induction Phase:
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Intradermal Injection: The test substance, with and without an adjuvant (like Freund's

Complete Adjuvant), is injected intradermally into the shoulder region of the guinea pigs.[7]

Topical Application: One week later, the test substance is applied topically to the same

area.[7]

Rest Period: A rest period of 10-14 days follows the induction phase to allow for the

development of an immune response.[7][9]

Challenge Phase: The test substance is applied topically to an untreated area of the animals'

flanks.[7]

Evaluation: The skin is observed for signs of an allergic reaction (erythema and edema) at 24

and 48 hours after the challenge application.[9]

Section 4: Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure risks.

Engineering Controls: Work with DMAPA should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[9][10] Eyewash stations and safety showers must

be readily accessible.[9][14]

Personal Protective Equipment (PPE):

Eye and Face Protection: Tightly fitting safety goggles and a face shield are required.[7][9]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber), protective clothing, and an

apron should be worn.[9]

Respiratory Protection: In case of insufficient ventilation or potential for inhalation, a

NIOSH-approved respirator with appropriate cartridges is necessary.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[14] Keep containers tightly closed and store under an inert gas.[7] DMAPA is incompatible

with strong oxidizing agents, acids, and carbon dioxide.[7] It can also react with copper, zinc,

and their alloys.[1][6]
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Section 5: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7][9][14]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[14] Seek immediate medical attention.[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding

the eyelids open.[14] Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of milk

or water if the person is conscious.[14] Seek immediate medical attention.[14]

Spills: Evacuate the area and remove all sources of ignition.[7][12] Use absorbent, non-

combustible material to contain the spill.[12] Dispose of the waste in accordance with local,

state, and federal regulations.[9]

Section 6: Visual Safety Guides
To further aid researchers, the following diagrams illustrate key safety workflows and

information.
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DMAPA Storage and Incompatibility

Incompatible Materials

DMAPA

Store in a cool, dry, well-ventilated area Keep container tightly closed Store under inert gas Strong Oxidizing Agents Acids Carbon Dioxide Copper, Zinc, and Alloys
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Spill Detected

Evacuate Area & Remove Ignition Sources

Don Appropriate PPE

Contain spill with inert, non-combustible material

Collect absorbent material into a suitable container

Decontaminate spill area

Dispose of waste according to regulations

Spill Cleaned
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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